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For researchers, scientists, and drug development professionals, Biotin-C10-NHS Ester
stands as a crucial reagent for the covalent labeling of biomolecules. This guide provides a
comprehensive overview of its chemical properties, mechanism of action, applications, and
detailed experimental protocols.

Introduction

Biotin-C10-NHS Ester is an amine-reactive biotinylation reagent characterized by a C10
spacer arm. This long-chain spacer minimizes steric hindrance when the biotinylated molecule
interacts with avidin or streptavidin, ensuring high-affinity binding. The N-Hydroxysuccinimide
(NHS) ester group provides a mechanism for efficiently and stably conjugating biotin to primary
amines on proteins, peptides, and other biomolecules. This process, known as biotinylation, is
a cornerstone technique for a multitude of applications in life science research, from
immunoassays to targeted drug delivery and the synthesis of PROTACSs (Proteolysis Targeting
Chimeras).[1][2][3]

Chemical Properties and Structure

The key attributes of Biotin-C10-NHS Ester are summarized in the table below. While the
exact values for the C10 variant may slightly differ, the properties are largely consistent with
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similar long-chain Biotin-NHS esters.

Property Value References

Chemical Formula C29H44N40O6S Assumed based on structure
Molecular Weight ~584.75 g/mol Assumed based on structure
CAS Number 887628-40-2 [4]

Appearance White to off-white solid

Solubility Soluble in DMSO, DMF [5][6]

Storage Store at -20°C, desiccated 516171

Purity >95% [6]

Note: The chemical formula and molecular weight are estimated for the C10 variant. Properties
are based on closely related Biotin-NHS ester compounds.

Mechanism of Action

The utility of Biotin-C10-NHS Ester lies in its specific reactivity towards primary amines (-NHz).
These are found at the N-terminus of polypeptides and on the side chain of lysine residues.
The reaction is a nucleophilic acyl substitution where the primary amine attacks the carbonyl
carbon of the NHS ester. This results in the formation of a stable, covalent amide bond and the
release of N-hydroxysuccinimide as a byproduct.[8][9]

This reaction is most efficient in a pH range of 7 to 9.[8] It is critical to use buffers that do not
contain primary amines, such as Tris or glycine, as these will compete with the target molecule
for reaction with the NHS ester, thereby reducing labeling efficiency.[8][10]
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Figure 1: Reaction of Biotin-C10-NHS Ester with a primary amine.

Applications in Research

The high-affinity interaction between biotin and streptavidin (Kd = 10-1> M) is one of the
strongest non-covalent bonds known in biology.[8] This makes biotin a versatile molecular tag
for numerous applications:

e Immunoassays: In techniques like ELISA and Western blotting, biotinylated antibodies can
be detected with high sensitivity using streptavidin conjugated to enzymes (e.g., HRP) or
fluorophores.[8][11]

« Affinity Chromatography: Biotinylated proteins or other molecules can be easily purified from
complex mixtures using streptavidin-immobilized resins.

o Fluorescence-Activated Cell Sorting (FACS): Cells can be labeled with biotinylated
antibodies and subsequently stained with fluorescently-tagged streptavidin for sorting.[11]
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o Protein-Protein Interaction Studies: Biotinylation is used in pull-down assays to isolate
binding partners of a "bait" protein.[12]

 PROTAC Synthesis: Biotin-C10-NHS Ester can serve as an alkyl/ether-based linker in the
synthesis of PROTACSs.[1][2][3]

e Cell Surface Labeling: Water-soluble versions (sulfo-NHS esters) are used to specifically
label proteins on the exterior of living cells, as they are membrane-impermeable.[13][14]

Experimental Protocols

The following section provides a detailed methodology for a typical protein biotinylation
experiment.

e Protein Sample: Dissolve the protein to be labeled at a concentration of 1-10 mg/mL in an
amine-free buffer. Suitable buffers include phosphate-buffered saline (PBS) at pH 7.2-7.5 or
100 mM sodium bicarbonate, pH 8.5.[7][15]

e Biotin-C10-NHS Ester Solution: Immediately before use, dissolve the Biotin-C10-NHS
Ester in anhydrous dimethyl sulfoxide (DMSOQO) or dimethylformamide (DMF) to a stock
concentration of 10-20 mg/mL.[7][8][15] The reagent is moisture-sensitive, so the vial should
be equilibrated to room temperature before opening to prevent condensation.[7][16]

e Quenching Buffer: Prepare a 1 M Tris-HCI or glycine solution at pH ~8.0 to stop the reaction.

The workflow for protein biotinylation involves dissolving the protein, adding the biotinylation
reagent, incubating, quenching the reaction, and finally, purifying the labeled protein.
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1. Prepare Protein Solution 2. Prepare Biotin-C10-NHS Ester
(1-10 mg/mL in amine-free buffer, pH 7.2-8.5) (10-20 mg/mL in DMSO or DMF)

3. Add Biotin Reagent to Protein
(10- to 20-fold molar excess)

4. Incubate
(30-60 min at RT, or 2h at 4°C)

5. Quench Reaction
(Add 1M Tris or Glycine)

6. Purify Biotinylated Protein
(Dialysis or Desalting Column)
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Figure 2: Standard workflow for protein biotinylation.

Calculate Reagent Volume: Determine the amount of Biotin-C10-NHS Ester needed to
achieve a 10- to 20-fold molar excess over the protein. Dilute protein solutions may require a
higher molar excess.[7]

Reaction Incubation: Add the calculated volume of the biotin stock solution to the protein
solution. Incubate the reaction for 30-60 minutes at room temperature or for 2 hours at 4°C
with gentle agitation.[7][8]

Quenching: Stop the reaction by adding the quenching buffer (e.g., 1/10th of the reaction
volume) and incubate for an additional 15-30 minutes at room temperature.[8][16] This step
ensures that any unreacted NHS ester is deactivated.

Purification: Remove unreacted biotin and the quenching buffer from the biotinylated protein
using dialysis against PBS or a desalting column.[8][15]
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Quantitative Data and Analysis

The efficiency of biotinylation can be assessed to ensure optimal labeling for downstream

applications.

Parameter Method Expected Outcome References

HABA (4'- -
Can be optimized by

hydroxyazobenzene- )

Degree of ) ) varying the molar

o ) 2-carboxylic acid) o General knowledge
Biotinylation excess of the biotin

assay or fluorescent

biotin assay.

reagent.

Pass an aliquot of the
labeled protein
through a streptavidin-
o ) agarose column and
Percent Biotinylation )
measure the protein
concentration
(OD280) in the flow-

through.

A well-optimized
protocol can achieve [15]

>90% biotinylation.

Calculation for Percent Biotinylation: % Biotinylation = [(OD280 of initial sample) - (OD280 of
flow-through)] / (OD280 of initial sample) x 100[15]

Application Example: Streptavidin Pull-Down Assay

A common use for biotinylated proteins is to identify interaction partners from a cell lysate. The

logical flow of such an experiment is depicted below.
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(Using Biotin-C10-NHS Ester)

l

2. Incubate Biotinylated Bait
with Cell Lysate (Prey Proteins)

l

3. Add Streptavidin-Coated Beads

l

4. Incubate to Allow Binding

:

5. Wash Beads to Remove
Non-specific Binders

l

6. Elute Bound Proteins

:

7. Analyze Eluate
(e.g., SDS-PAGE, Mass Spectrometry)

Click to download full resolution via product page

Figure 3: Workflow for a streptavidin pull-down assay.

Conclusion

Biotin-C10-NHS Ester is a powerful and versatile reagent for the stable and efficient labeling
of proteins and other biomolecules. Its long spacer arm and specific reactivity with primary
amines make it an indispensable tool in a wide array of research and development
applications. By following optimized protocols, researchers can achieve high degrees of
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biotinylation while preserving the biological activity of the target molecule, enabling sensitive
detection and robust purification schemes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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